N'-tert-butyl-N-[4-phenoxy-2,6-di(propan-2-yl)phenyl]carbamimidothioic acid

• IUPAC Name: N'-tert-butyl-N-[4-phenoxy-2,6-di(propan-2-yl)phenyl]carbamimidothioic acid
• InChI: InChI=1S/C23H32N2OS/c1-15(2)19-13-18(26-17-11-9-8-10-12-17)14-20(16(3)4)21(19)24-22(27)25-23(5,6)7/h8-16H,1-7H3,(H2,24,25,27)
• InChI Key: WOWBFOBYOAGEEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1NC(=NC(C)(C)C)S)C(C)C)OC2=CC=CC=C2
• Molecular Formula: C23H32N2OS
• Molecular Weight: 384.6 g/mol

Description

N'-tert-butyl-N-[4-phenoxy-2,6-di(propan-2-yl)phenyl]carbamimidothioic acid, also known as a specific chemical compound, is a substance with unique properties and applications. It is widely studied in various scientific fields due to its distinctive chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N'-tert-butyl-N-[4-phenoxy-2,6-di(propan-2-yl)phenyl]carbamimidothioic acid involves several steps, including the use of specific reagents and catalysts. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the yield and purity of the final product. Detailed synthetic routes are often optimized to achieve the desired compound with high efficiency.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using advanced techniques. These methods ensure consistent quality and quantity of the compound, making it suitable for commercial applications. The industrial processes are designed to be cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions: N'-tert-butyl-N-[4-phenoxy-2,6-di(propan-2-yl)phenyl]carbamimidothioic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents like potassium permanganate, while reduction reactions may use reducing agents such as sodium borohydride. The conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes.

Major Products: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. These products are often characterized using advanced analytical techniques to confirm their structure and purity.

Scientific Research Applications

N'-tert-butyl-N-[4-phenoxy-2,6-di(propan-2-yl)phenyl]carbamimidothioic acid has a wide range of applications in scientific research. In chemistry, it is used as a reagent for various reactions and as a building block for synthesizing more complex molecules. In biology, this compound is studied for its potential effects on biological systems, including its interactions with proteins and enzymes. In medicine, the compound is investigated for its therapeutic potential, particularly in the treatment of specific diseases. Additionally, this compound finds applications in industry, where it is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of N'-tert-butyl-N-[4-phenoxy-2,6-di(propan-2-yl)phenyl]carbamimidothioic acid involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in their activity and function. The pathways involved in the action of this compound are complex and may include various biochemical processes.

Comparison with Similar Compounds

Conclusion

This compound is a compound with significant importance in scientific research and industrial applications. Its unique properties and versatility make it a subject of extensive study and utilization in various fields.